LITHIUM POLYPECTATE
Overview
Description
Lithium Polypectate is a compound that falls within the realm of polymer electrolytes. These materials have garnered significant attention due to their potential application in next-generation lithium (Li)-based batteries . Unlike traditional liquid electrolytes, which are prone to leakage, poor thermal stability, and flammability, solid-state polymer electrolytes offer enhanced safety and performance. They are particularly promising for use in all-solid-state lithium-ion batteries (LIBs) .
Synthesis Analysis
The synthesis of This compound involves the creation of a polymer matrix that can effectively transport lithium ions. While specific synthetic methods may vary, the fundamental approach typically includes the incorporation of lithium salts into a polymer backbone. Poly(ethylene oxide) (PEO) is a commonly used polymer segment due to its ability to facilitate lithium ion conduction via segmental motion .
Molecular Structure Analysis
The molecular structure of This compound comprises repeating units of the polymer backbone (such as PEO) interspersed with lithium ions. The arrangement of these units determines the overall ionic conductivity and mechanical properties of the material. Researchers explore various polymer architectures and modifications to optimize performance .
Chemical Reactions Analysis
In the context of lithium-ion batteries, This compound participates in critical chemical reactions during battery operation. These include the reversible intercalation and deintercalation of lithium ions at the anode and cathode interfaces. Understanding the kinetics and thermodynamics of these reactions is essential for designing efficient battery systems .
Physical and Chemical Properties Analysis
- Electrochemical Stability : The material’s resistance to chemical degradation during battery cycling .
Mechanism of Action
The mechanism of action of Lithium Polypectate involves the transport of lithium ions through the polymer matrix. As the battery charges and discharges, lithium ions migrate between the electrodes via the polymer electrolyte. The interplay between polymer segmental motion and lithium ion diffusion governs the overall performance of the battery .
Safety and Hazards
While solid-state polymer electrolytes offer improved safety compared to liquid electrolytes, challenges remain. These include lower conductivities and weaker interfacial interactions with electrode materials. Researchers must address these limitations to enhance the safety and reliability of Lithium Polypectate -based batteries .
Future Directions
Properties
CAS No. |
108321-61-5 |
|---|---|
Molecular Formula |
C22H46N6O14S |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
